N-[(2-hydroxy-1-naphthyl)(4-methylphenyl)methyl]-4-methoxybenzamide

• IUPAC Name: N-[(2-hydroxynaphthalen-1-yl)-(4-methylphenyl)methyl]-4-methoxybenzamide
• InChI: InChI=1S/C26H23NO3/c1-17-7-9-19(10-8-17)25(27-26(29)20-11-14-21(30-2)15-12-20)24-22-6-4-3-5-18(22)13-16-23(24)28/h3-16,25,28H,1-2H3,(H,27,29)
• InChI Key: XYQIXHRCYDKCAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=C(C=CC3=CC=CC=C32)O)NC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C26H23NO3
• Molecular Weight: 397.5 g/mol

Description

N-[(2-hydroxy-1-naphthyl)(4-methylphenyl)methyl]-4-methoxybenzamide, also known as HMN-214, is a small molecule inhibitor of the Aurora-A kinase. Aurora-A kinase is a serine/threonine kinase that is involved in the regulation of cell division. Overexpression of Aurora-A kinase has been linked to the development of various types of cancer, making it an attractive target for cancer therapy.

Mechanism of Action

N-[(2-hydroxy-1-naphthyl)(4-methylphenyl)methyl]-4-methoxybenzamide works by inhibiting the activity of Aurora-A kinase, which is involved in the regulation of cell division. By inhibiting this kinase, this compound prevents the formation of the mitotic spindle, which is necessary for cell division. This leads to cell cycle arrest and ultimately cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the migration and invasion of cancer cells, which are important processes for cancer metastasis. In addition, this compound has been shown to have anti-angiogenic effects, meaning it inhibits the formation of new blood vessels that are necessary for tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of N-[(2-hydroxy-1-naphthyl)(4-methylphenyl)methyl]-4-methoxybenzamide is that it has been shown to be effective in inhibiting the growth of various types of cancer cells. In addition, it has been shown to enhance the effectiveness of other chemotherapy drugs. However, a limitation of this compound is that it has not yet been tested in clinical trials, so its safety and efficacy in humans is not yet known.

Future Directions

There are several future directions for the study of N-[(2-hydroxy-1-naphthyl)(4-methylphenyl)methyl]-4-methoxybenzamide. One direction is to further investigate its potential use in combination with other chemotherapy drugs. Another direction is to test its safety and efficacy in clinical trials. In addition, further research is needed to fully understand the mechanism of action of this compound and its effects on normal cells. Finally, there is potential for the development of new derivatives of this compound with improved efficacy and safety profiles.

Scientific Research Applications

N-[(2-hydroxy-1-naphthyl)(4-methylphenyl)methyl]-4-methoxybenzamide has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, this compound has been shown to enhance the effectiveness of other chemotherapy drugs, such as paclitaxel and cisplatin, in preclinical studies.